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Compound of Interest

Compound Name: 6-Methylpicolinic acid-thioamide

Cat. No.: B1221112 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available chemical and physical

properties of 6-Methylpicolinic acid-thioamide. Despite a comprehensive search of scientific

literature and chemical databases, detailed experimental protocols, extensive spectroscopic

data, and information on the biological activity of this specific compound are not readily

available in the public domain. The information presented herein is based on foundational data

and general knowledge of related compounds.

Core Chemical Properties
6-Methylpicolinic acid-thioamide, also known as 6-methyl-2-pyridinecarbothioamide, is a

sulfur-containing organic compound. The presence of a thioamide group in place of a more

common amide group can significantly influence its physicochemical properties, including

hydrogen bonding capacity, nucleophilicity, and reactivity. Thioamides are known to be more

reactive towards both nucleophiles and electrophiles compared to their amide counterparts.

The substitution of an amide with a thioamide can also enhance the metabolic stability of

molecules, making them more resistant to enzymatic degradation, a property that is of interest

in drug development.[1]

Table 1: Physicochemical Properties of 6-Methylpicolinic Acid-Thioamide
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Property Value Source

CAS Number 5933-30-2 [2]

Molecular Formula C₇H₈N₂S [2]

Molecular Weight 152.22 g/mol [2]

Melting Point 103-104 °C [2]
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and characterization of 6-
Methylpicolinic acid-thioamide are not available in the current scientific literature. However,

the synthesis of similar pyridinecarbothioamides has been reported through various methods. A

general approach involves the thionation of the corresponding amide, 6-methylpicolinamide.

General Synthesis Workflow: Thionation of 6-
Methylpicolinamide
The conversion of an amide to a thioamide is commonly achieved using a thionating agent.

Lawesson's reagent is a widely used reagent for this purpose. The following diagram illustrates

a generalized workflow for such a reaction.
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General Workflow for Thionation
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Caption: Generalized workflow for the synthesis of 6-Methylpicolinic acid-thioamide.

Disclaimer: This is a generalized protocol and has not been specifically validated for 6-
Methylpicolinic acid-thioamide. The reaction conditions, including solvent, temperature, and

reaction time, would require optimization.

Spectroscopic Data
No specific spectroscopic data (NMR, IR, Mass Spectrometry) for 6-Methylpicolinic acid-
thioamide has been found in the reviewed literature. Characterization of this compound would

require standard analytical techniques to confirm its structure and purity.
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Biological Activity and Signaling Pathways
There is currently no available information in the scientific literature regarding the biological

activity or potential signaling pathways associated with 6-Methylpicolinic acid-thioamide.

Studies on other picolinamide derivatives have shown a wide range of biological activities, but

these cannot be directly extrapolated to the thioamide derivative. Therefore, a diagram of a

signaling pathway involving this compound cannot be provided.

Conclusion
6-Methylpicolinic acid-thioamide is a compound for which basic chemical identifiers and a

melting point are known. However, a significant gap exists in the scientific literature concerning

its detailed chemical properties, synthesis, and biological function. This presents an opportunity

for further research to characterize this molecule and explore its potential applications.

Researchers interested in this compound would need to undertake de novo synthesis, full

analytical characterization, and biological screening to elucidate its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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